Cas no 344326-33-6 (2-cyclopentene-1-carboxylicacid,4-amino-)

• Product Name: 2-cyclopentene-1-carboxylicacid,4-amino-
• CAS No: 344326-33-6
• Molecular Formula: C₆H₉NO₂
• Molecular Weight: 127.141161680222
• CID: 919149
• PubChem ID: 10171262

2-cyclopentene-1-carboxylicacid,4-amino- Properties

Names and Identifiers

• 2-cyclopentene-1-carboxylicacid,4-amino-
• 4-amino-1-cyclopent-2-enecarboxylic acid
• BDBM50082744
• 4-azanylcyclopent-2-ene-1-carboxylic acid
• 4-aminocyclopent-2-enecarboxylicacid
• (-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
• 102579-72-6
• BCP32695
• 2-Cyclopentene-1-carboxylic acid, 4-amino-
• DB-229028
• 4-aminocyclopent-2-enecarboxylic acid
• SCHEMBL992020
• EN300-97614
• 344326-33-6
• 168471-40-7
• A810975
• SB17722
• (1S,4R)-4-Aminocyclopent-2-ene carboxylic acid
• 4-Amino-cyclopent-2-enecarboxylic acid
• AKOS006279931
• CEA57971
• 4-aminocyclopent-2-ene-1-carboxylic Acid
• CHEMBL358450
• 4-amino-2-cyclopentene-1-carboxylic acid
• trans-4-Aminocyclopent-2-enecarboxylic acid
• MB00931

• InChIKey： VTCHZFWYUPZZKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)
• SMILES： C1C(C=CC1N)C(=O)O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.063328530g/mol
• Heavy Atom Count: 9
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives